Cas no 640769-71-7 (2-(Pyrimidin-5-yl)benzaldehyde)

2-(Pyrimidin-5-yl)benzaldehyde structure

640769-71-7 structure

Product name:2-(Pyrimidin-5-yl)benzaldehyde

CAS No:640769-71-7

MF:C₁₁H₈N₂O

MW:184.1940

MDL:MFCD02684096

CID:68528

PubChem ID:3807860

2-(Pyrimidin-5-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-Pyrimidin-5-yl-benzaldehyde
- 2-(5-Pyrimidinyl)benzaldehyde
- 2-(Pyrimidin-5-yl)benzaldehyde
- 2-pyrimidin-5-ylbenzaldehyde
- PubChem4083
- Benzaldehyde,2-(5-pyrimidinyl)-
- JPSJBEALHNYNBL-UHFFFAOYSA-N
- Benzaldehyde, 2-(5-pyrimidinyl)-
- SBB067488
- AR1226
- VZ23234
- BC676072
- HC210208
- 2-(5-Pyrimidinyl)benzaldehyde,
- SCHEMBL612568
- 3-methyl-4-chlorophenylisocyanate
- A834635
- AKOS004117397
- DS-10178
- DTXSID20396710
- EN300-745569
- 2-(5-Pyrimidinyl)benzaldehyde, AldrichCPR
- BB 0222977
- CS-W021461
- SB57466
- FT-0602380
- 640769-71-7
- MFCD02684096
- CHEMBL4460321
- DB-001564
- MDL： MFCD02684096
- Inchi： 1S/C11H8N2O/c14-7-9-3-1-2-4-11(9)10-5-12-8-13-6-10/h1-8H
- InChI Key： JPSJBEALHNYNBL-UHFFFAOYSA-N
- SMILES： O=C([H])C1=C([H])C([H])=C([H])C([H])=C1C1=C([H])N=C([H])N=C1[H]

Computed Properties

Exact Mass: 184.06400
Monoisotopic Mass: 184.063662883g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 190
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Tautomer Count: nothing
XLogP3: 1.3
Topological Polar Surface Area: 42.8
Surface Charge: 0

Experimental Properties

Color/Form: White to Yellow Solid
PSA: 42.85000
LogP: 1.95610

2-(Pyrimidin-5-yl)benzaldehyde Security Information

Signal Word：Danger
Hazard Statement： H302;H315;H318;H335
Warning Statement： P261;P280;P305+P351+P338
Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin.
Safety Instruction： S26-S36/37/39
Hazardous Material Identification：
Storage Condition：2-8 °C
Risk Phrases：R36/37/38

2-(Pyrimidin-5-yl)benzaldehyde PricePrice >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1068012-5g	2-(Pyrimidin-5-yl)benzaldehyde	640769-71-7	95%	5g	￥1501.00	2024-05-05
Matrix Scientific	071852-10g	2-Pyrimidin-5-yl-benzaldehyde, 95+%	640769-71-7	95+%	10g	$679.00	2023-09-06
AstaTech	AR1226-25/G	2-(PYRIMIDIN-5-YL)BENZALDEHYDE	640769-71-7	95%	25/G	$397	2022-02-28
abcr	AB173090-5 g	2-(5-Pyrimidinyl)benzaldehyde; .	640769-71-7		5g	€281.50	2023-05-07
abcr	AB173090-250 mg	2-(5-Pyrimidinyl)benzaldehyde; .	640769-71-7		250mg	€86.40	2023-05-07
abcr	AB173090-25 g	2-(5-Pyrimidinyl)benzaldehyde	640769-71-7		25g	€719.90	2023-01-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BY088-1g	2-(Pyrimidin-5-yl)benzaldehyde	640769-71-7	95+%	1g	￥205.0	2022-09-28
Fluorochem	039432-5g	2-(5-Pyrimidinyl)benzaldehyde	640769-71-7	95%	5g	￡80.00	2022-03-01
Fluorochem	039432-25g	2-(5-Pyrimidinyl)benzaldehyde	640769-71-7	95%	25g	￡306.00	2022-03-01
Alichem	A089004866-25g	2-(Pyrimidin-5-yl)benzaldehyde	640769-71-7	95%	25g	$330.66	2023-09-01

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640769-71-7 (2-(Pyrimidin-5-yl)benzaldehyde) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:640769-71-7)2-(Pyrimidin-5-yl)benzaldehyde

Purity:99%

Quantity:5g

Price ($):172.0